6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid

• Molecular Formula: C10H9N5O2
• Molecular Weight: 231.21 g/mol
• IUPAC Name: 6-methyl-3-(pyrimidin-5-ylamino)pyrazine-2-carboxylic acid
• InChI: InChI=1S/C10H9N5O2/c1-6-2-13-9(8(14-6)10(16)17)15-7-3-11-5-12-4-7/h2-5H,1H3,(H,13,15)(H,16,17)
• InChI Key: JAAIVUMQCUCMQI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=N1)C(=O)O)NC2=CN=CN=C2

Description

6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid is a useful research compound. Its molecular formula is C10H9N5O2 and its molecular weight is 231.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

6-Methyl-3-(pyrimidin-5-ylamino)-pyrazine-2-carboxylic acid ethyl ester (300 mg, 1.15 mmol) was dissolved in a THF/ethanol (5 ml/1 ml) mixture, cooled to 0° C. and treated with lithium hydroxide (4.7 ml, 1N aqueous solution). The reaction mixture was allowed to warms to ambient temperature and stirred at that temperature for 1 hour. The pH value was subsequently adjusted to acidic and the resulting suspension was filtrated. The precipitate was washed with water and ethyl acetate and dried to yield the product as light yellow solid (185 mg, 69%).